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Compound of Interest

Compound Name: Ceritinib dihydrochloride

Cat. No.: B606605 Get Quote

Ceritinib Dihydrochloride Technical Support
Center
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

Ceritinib dihydrochloride, focusing on solubility issues in DMSO.

Frequently Asked Questions (FAQs)
Q1: What is the expected solubility of Ceritinib dihydrochloride in DMSO?

A1: The reported solubility of Ceritinib dihydrochloride in DMSO can vary between batches

and suppliers. However, a common solubility range is 13 mg/mL (20.6 mM), with some sources

indicating solubility as high as 100 mg/mL (158.46 mM)[1][2]. It is crucial to use fresh,

anhydrous DMSO, as absorbed moisture can significantly decrease solubility[1].

Q2: My Ceritinib dihydrochloride is not dissolving completely in DMSO. What should I do?

A2: If you are experiencing difficulty dissolving Ceritinib dihydrochloride in DMSO, please

follow this troubleshooting workflow:
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Troubleshooting Workflow for Dissolution Issues

Start: Dissolution Issue Identified

Verify DMSO Quality:
- Use fresh, anhydrous DMSO

- Avoid moisture-absorbed DMSO

Aid Dissolution:
- Sonicate the solution

- Gentle warming may also help

Review Concentration:
- Is it within the recommended range? (e.g., up to 20.6 mM)

Compound Dissolved

Yes

Contact Technical Support

No

Click to download full resolution via product page

Caption: Troubleshooting workflow for Ceritinib dihydrochloride dissolution in DMSO.

Q3: How should I prepare a stock solution of Ceritinib dihydrochloride in DMSO?

A3: A detailed protocol for preparing a stock solution is provided below. Adherence to this

protocol can help mitigate solubility issues.
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Q4: How should I store the Ceritinib dihydrochloride DMSO stock solution?

A4: To ensure the stability of your stock solution, it is recommended to aliquot the solution into

single-use vials to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term

storage (up to 1 month) or at -80°C for long-term storage (up to 1 year)[1][3].

Q5: I observed precipitation in my stock solution after storage. What should I do?

A5: If you observe precipitation in your stock solution upon thawing, gently warm the vial to

37°C for a few minutes and vortex to redissolve the compound completely before use. If

precipitation persists, it may indicate that the compound has exceeded its solubility limit at that

storage temperature or that the DMSO has absorbed moisture. In such cases, it is advisable to

prepare a fresh stock solution.

Data Summary
Table 1: Solubility of Ceritinib and its Dihydrochloride Salt in Various Solvents
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Compound Solvent
Solubility
(mg/mL)

Molar
Concentration
(mM)

Reference

Ceritinib

dihydrochloride
DMSO 13 20.6 [1][4]

Ceritinib

dihydrochloride
DMSO 100 158.46 [1][2]

Ceritinib

dihydrochloride
Ethanol 10 - 11 15.84 - 17.43 [1][2]

Ceritinib

dihydrochloride
Water Insoluble - [1][4]

Ceritinib (base) DMSO 1 - [5]

Ceritinib (base) Ethanol 16 - [5]

Ceritinib (base)

Dimethyl

formamide

(DMF)

12 - [5]

Note: Solubility can vary between different batches and suppliers. The provided data is for

guidance.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Ceritinib Dihydrochloride Stock Solution in DMSO

Materials:

Ceritinib dihydrochloride powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom microcentrifuge tubes

Calibrated micropipettes and sterile tips
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Vortex mixer

Sonicator (optional)

Procedure:

1. Equilibrate the Ceritinib dihydrochloride powder to room temperature before opening

the vial to prevent moisture condensation.

2. Calculate the required mass of Ceritinib dihydrochloride for your desired volume of a 10

mM stock solution (Molecular Weight: 631.06 g/mol ).

3. Carefully weigh the calculated amount of powder and transfer it to a sterile microcentrifuge

tube.

4. Add the corresponding volume of fresh, anhydrous DMSO to the tube.

5. Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

6. If the compound does not fully dissolve, sonicate the tube for 5-10 minutes in a water bath

sonicator[6][7]. Gentle warming to 37°C can also be applied.

7. Visually inspect the solution to ensure it is clear and free of any particulate matter.

8. Aliquot the stock solution into single-use volumes in sterile tubes.

9. Store the aliquots at -20°C or -80°C.

Signaling Pathway
Ceritinib is a potent and selective inhibitor of Anaplastic Lymphoma Kinase (ALK). In certain

cancers, a chromosomal rearrangement leads to the formation of a fusion gene, such as

EML4-ALK, which results in a constitutively active ALK protein. This aberrant kinase activity

drives downstream signaling pathways that promote cell proliferation and survival. Ceritinib

inhibits the autophosphorylation of ALK, thereby blocking these downstream signals[8][9].
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Caption: Ceritinib inhibits the EML4-ALK fusion protein, blocking downstream signaling

pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. selleckchem.com [selleckchem.com]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b606605?utm_src=pdf-body-img
https://www.benchchem.com/product/b606605?utm_src=pdf-custom-synthesis
https://www.selleckchem.com/products/ceritinib-dihydrochloride.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606605?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. selleck.co.jp [selleck.co.jp]

3. medchemexpress.com [medchemexpress.com]

4. selleckchem.com [selleckchem.com]

5. cdn.caymanchem.com [cdn.caymanchem.com]

6. Ceritinib | LDK378 | ALK tyrosine kinase inhibitor | TargetMol [targetmol.com]

7. Ceritinib dihydrochloride | ALK | IGF-1R | TargetMol [targetmol.com]

8. go.drugbank.com [go.drugbank.com]

9. What is the mechanism of Ceritinib? [synapse.patsnap.com]

To cite this document: BenchChem. [Ceritinib dihydrochloride solubility issues in DMSO].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606605#ceritinib-dihydrochloride-solubility-issues-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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